Gnetin H

• CAS RN: 105132-92-1
• Molecular Formula: C42H32O9
• Molecular Weight: 680.7 g/mol
• IUPAC Name: 5-[(2S,3S,5S,6S)-3-(3,5-dihydroxyphenyl)-2,6-bis(4-hydroxyphenyl)-4-[(E)-2-(4-hydroxyphenyl)ethenyl]-2,3,5,6-tetrahydrofuro[3,2-f][1]benzofuran-5-yl]benzene-1,3-diol
• InChI: InChI=1S/C42H32O9/c43-27-8-1-22(2-9-27)3-14-34-39-35(50-41(23-4-10-28(44)11-5-23)37(39)25-15-30(46)19-31(47)16-25)21-36-40(34)38(26-17-32(48)20-33(49)18-26)42(51-36)24-6-12-29(45)13-7-24/h1-21,37-38,41-49H/b14-3+/t37-,38-,41+,42+/m0/s1
• InChI Key: PHIHHTIYURVLDB-JPZOQBBBSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C2=C3[C@@H]([C@H](OC3=CC4=C2[C@@H]([C@H](O4)C5=CC=C(C=C5)O)C6=CC(=CC(=C6)O)O)C7=CC=C(C=C7)O)C8=CC(=CC(=C8)O)O)O
• SMILES: C1=CC(=CC=C1C=CC2=C3C(C(OC3=CC4=C2C(C(O4)C5=CC=C(C=C5)O)C6=CC(=CC(=C6)O)O)C7=CC=C(C=C7)O)C8=CC(=CC(=C8)O)O)O
• synonyms: gnetin H

Description

Gnetin H is a natural product found in Paeonia lactiflora and Vitis vinifera with data available.

Scientific Research Applications

Cancer Treatment

• Inhibition of Cancer Cell Growth : cis- and trans-gnetin H, derived from Paeonia suffruticosa seeds, show promising anti-cancer properties. They inhibit the proliferation of several human cancer cell lines, including lung, breast, and osteosarcoma cells, and induce apoptosis while minimally affecting normal human epithelial cells. These compounds act by releasing mitochondria cytochrome c, activating caspase 3/7, and inhibiting NF-κB activation (Gao et al., 2015).

• Induction of Apoptosis and Oxidative Stress : cis- and trans-gnetin H have been shown to induce apoptosis in human lung and breast cancer cells through elevating levels of oxidative stress and affecting primary regulators of apoptosis proteins. This suggests their potential as chemotherapeutic agents (Alsaif et al., 2022).

Anti-inflammatory Properties

• Suppression of Inflammatory Responses : In a study involving LPS-stimulated human THP-1 cells, cis- and trans-gnetin H were found to significantly inhibit cytokine responses without affecting cell viability. These compounds effectively inhibited the nuclear translocation of NF-κB subunit p65 and phosphorylation of key signaling molecules in the NF-κB pathway, suggesting potential therapeutic applications in conditions associated with chronic inflammation (Park et al., 2016).

Immunomodulatory Effects

• Enhancement of Immune Cell Activity : Gnetin-C, a naturally occurring stilbene derived from Gnetum gnemon L., has been observed to enhance natural killer (NK) cell activity in humans. Supplementation led to an increase in the absolute number of circulating NK cells and a significant decrease in neutrophils. These effects suggest potential immunomodulatory applications, particularly in improving cancer immunosurveillance (Nakagami et al., 2019).